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Compound of Interest

1-
Compound Name: (Mercaptomethyl)cyclopropaneace
tic Acid
Cat. No.: B020542
\ v

Essential Safety and Handling Guide for 1-
(Mercaptomethyl)cyclopropaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
(Mercaptomethyl)cyclopropaneacetic Acid (CAS No. 162515-68-6). Adherence to these
procedures is essential for minimizing risk and ensuring a safe laboratory environment.

Hazard Summary

1-(Mercaptomethyl)cyclopropaneacetic Acid is a hazardous substance that requires careful
handling.[1] It is harmful if swallowed and can be toxic or harmful upon skin contact.[2] The
compound is corrosive and can cause severe skin burns and serious eye damage.[2][3] It may
also trigger an allergic skin reaction.[2][3] This chemical is also toxic to aquatic life with long-
lasting effects and may be corrosive to metals.[3] The substance is described as an off-white
solid crystalline with a stench.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the recommended equipment.
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Protection Type

Recommended Equipment

Standards and Remarks

Eye and Face Protection

Chemical safety goggles or
glasses. A face shield should
also be worn where there is a

risk of splashing.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1] Ensure
eyewash stations are readily

accessible.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber), a
chemical-resistant lab coat or
apron, long pants, and closed-

toe shoes.

Gloves should be inspected
before use and changed
immediately if contaminated.[4]
An impervious laboratory coat

is recommended.[5]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
engineering controls are
insufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator is

required.

The type of respirator will
depend on the potential for
exposure. For higher-risk
activities, a full-face respirator
with appropriate cartridges
may be necessary.[1][6][7][8]

Operational and Disposal Plans
Safe Handling Protocol

A systematic approach to handling 1-(Mercaptomethyl)cyclopropaneacetic Acid is crucial for

safety.

e Preparation:

o Designate a specific work area, preferably within a chemical fume hood.[9]

o Ensure the fume hood is functioning correctly.

o Verify that a safety shower and an eye wash station are in close proximity and operational.

[1]

o Assemble all necessary equipment and labeled waste containers before starting work.
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e Donning PPE:
o Put on all required PPE as outlined in the table above.
o Inspect gloves for any signs of damage before use.

e Handling the Chemical:

[e]

Avoid all contact with skin, eyes, and clothing.[1]

o

Do not inhale dust or vapors.

[¢]

Use non-sparking tools for handling.[10]

[¢]

Keep the container tightly closed when not in use.
e Post-Handling Procedures:

o Thoroughly wash hands and any exposed skin with soap and water after handling, even if
gloves were worn.

o Decontaminate all work surfaces and equipment.

o Remove PPE in the correct order to prevent cross-contamination, removing gloves first.
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1. Preparation

Designate Work Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower)

Assemble Materials &
Waste Containers

Wear Required PPE
(Gloves, Goggles, Lab Coat)

AN

3. Handling

Handle Chemical Safely
(Avoid Contact & Inhalation)

Decontaminate Surfaces
& Equipment

Remove PPE Correctly

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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